Cas no 1223818-11-8 (methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 1223818-11-8
• MF: C₂₆H₂₃NO₅S₂
• MW: 493.594524621964
• CID: 5434173
• Update Time: 2025-05-20

methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MKXHAPWXDGNIRZ-UHFFFAOYSA-N
• methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C26H23NO5S2/c1-18-8-10-20(11-9-18)23-17-33-24(26(28)31-2)25(23)34(29,30)27-21-12-14-22(15-13-21)32-16-19-6-4-3-5-7-19/h3-15,17,27H,16H2,1-2H3
• InChI Key： MKXHAPWXDGNIRZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(OCC2=CC=CC=C2)C=C1)(=O)=O

Additional information on methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

Chemical Compound CAS No. 1223818-11-8: Methyl 3-{[4-(Benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

The compound with CAS No. 1223818-11-8, named methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate, is a highly specialized organic compound with a complex structure and diverse applications in the field of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a sulfamoyl group, and a benzyloxy substituent, which contribute to its distinctive chemical properties and reactivity.

The thiophene ring in the molecule serves as a versatile platform for further chemical modifications, making it an attractive target for researchers in drug discovery and material synthesis. Recent studies have highlighted the potential of thiophene-containing compounds in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the sulfamoyl group further enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

One of the most notable features of this compound is its high stability under various reaction conditions, which makes it suitable for use in demanding chemical processes. Researchers have demonstrated that the benzyloxy substituent plays a critical role in stabilizing the molecule during synthesis, ensuring high yields and purity. This stability is particularly important in industrial applications where large-scale production is required.

In terms of application, methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate has shown promise in the field of drug development. Its unique structure allows for interactions with various biological targets, making it a potential candidate for therapeutic agents targeting diseases such as cancer and inflammation. Recent studies have explored its ability to modulate key enzymes involved in these pathways, suggesting a potential role in future drug discovery efforts.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with advanced functionalities. For instance, its use as a building block in the construction of bioactive molecules has been reported in several recent publications. The ability to modify the substituents on the thiophene ring provides researchers with a high degree of flexibility in tailoring the molecule's properties for specific applications.

The synthesis of methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts, leading to improved yields and reduced reaction times.

In conclusion, methyl 3-{[4-(benzyloxy)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its applications span across multiple fields, from drug discovery to materials science, making it an essential compound for researchers and industry professionals alike.